Cas no 805250-11-7 (Ethyl 8-hydroxy-2,3,4,5-tetrahydrobenzo[b]oxepine-4-carboxylate)

• Product name: Ethyl 8-hydroxy-2,3,4,5-tetrahydrobenzo[b]oxepine-4-carboxylate
• CAS No: 805250-11-7
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 2126342

Ethyl 8-hydroxy-2,3,4,5-tetrahydrobenzo[b]oxepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-hydroxy-2,3,4,5-tetrahydrobenzo[b]oxepine-4-carboxylate
• YYYCIFGFIIMUEZ-UHFFFAOYSA-N
• ethyl 8-hydroxy-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxylate
• Ethyl 8-hydroxy-2,3,4,5-tetrahydrobenzo[b]oxepine-4-carboxylate

• Inchi： 1S/C13H16O4/c1-2-16-13(15)10-5-6-17-12-8-11(14)4-3-9(12)7-10/h3-4,8,10,14H,2,5-7H2,1H3
• InChI Key： YYYCIFGFIIMUEZ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CC(C(=O)OCC)CC1)O

Computed Properties

• Exact Mass: 236.105
• Monoisotopic Mass: 236.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8